Aminohexylguanidine sulfate

Specification

• CAS No.: 1401846-54-5
• Molecular Formula: C7H20N4O4S
• Molecular Weight: 256.33 g/mol
• IUPAC Name: 2-(6-aminohexyl)guanidine;sulfuric acid
• Standard InChI: InChI=1S/C7H18N4.H2O4S/c8-5-3-1-2-4-6-11-7(9)10;1-5(2,3)4/h1-6,8H2,(H4,9,10,11);(H2,1,2,3,4)
• Standard InChI Key: UGKMXFRHXUBXEK-UHFFFAOYSA-N
• SMILES: C(CCCN=C(N)N)CCN.OS(=O)(=O)O
• Canonical SMILES: C(CCCN=C(N)N)CCN.OS(=O)(=O)O

Introduction

Chemical Identity and Basic Properties

Aminohexylguanidine sulfate, also known by its systematic name 1-(6-aminohexyl)guanidine sulfate, is a guanidine derivative with the molecular formula C7H20N4O4S and CAS registry number 1401846-54-5. The compound features a guanidine group attached to a hexyl chain with a terminal amino group, and exists as a sulfate salt.

Structural Components

The molecule consists of three primary structural elements:

• A guanidine functional group (characterized by its C(=NH)NH2 moiety)

• A six-carbon alkyl chain (hexyl group) connecting the guanidine and amino groups

• A sulfate counterion that forms a salt with the positively charged guanidine portion

Chemical Identifiers

The compound can be identified through several standardized chemical identifiers as shown in the table below:

Identifier Type	Value
CAS Number	1401846-54-5
Molecular Formula	C7H20N4O4S
IUPAC Name	Sulfuric acid compound with N-(6-aminohexyl)guanidine (1:1)
InChI Key	UGKMXFRHXUBXEK-UHFFFAOYSA-N
Linear Formula	C7H20N4O4S

Comparison with Related Compounds

Aminohexylguanidine sulfate belongs to a broader family of guanidine derivatives with varying structural features and applications.

Structural Relationships

The compound shares structural similarities with other important guanidine derivatives:

• Aminoguanidinium sulfate (CAS: 1068-42-4): A simpler guanidine derivative used in pharmaceutical synthesis

• Agmatine sulfate: A decarboxylated arginine derivative featuring a shorter carbon chain (4-carbon vs. 6-carbon in aminohexylguanidine)

Functional Comparison

The functional properties of aminohexylguanidine sulfate can be compared to related compounds:

Compound	Carbon Chain Length	Terminal Group	Primary Applications
Aminohexylguanidine sulfate	6 (hexyl)	Amino	Organic synthesis reagent
Agmatine sulfate	4 (butyl)	Amino	Neurotransmitter, dietary supplement
Aminoguanidinium sulfate	0 (none)	Amino	Pharmaceutical intermediate